2-Bromo-3-chloro-1,4-difluorobenzene
Overview
Description
2-Bromo-3-chloro-1,4-difluorobenzene is a chemical compound with the molecular formula C6H2BrClF2 . It is a solid or liquid substance that should be stored in a dark place, sealed in dry, at room temperature .
Synthesis Analysis
The synthesis of 2-Bromo-3-chloro-1,4-difluorobenzene and its isomers has been achieved through various routes . For instance, 1-Bromo-2-chlorobenzene can be synthesized from 2-chloroaniline, via diazotization followed by a Sandmeyer reaction .Molecular Structure Analysis
The molecular structure of 2-Bromo-3-chloro-1,4-difluorobenzene consists of a benzene ring with bromine, chlorine, and fluorine as substituents . The InChI code for this compound is 1S/C6H2BrClF2/c7-5-3(9)1-2-4(10)6(5)8/h1-2H .Physical And Chemical Properties Analysis
2-Bromo-3-chloro-1,4-difluorobenzene has a molecular weight of 227.44 . It is a solid or liquid substance that should be stored in a dark place, sealed in dry, at room temperature .Scientific Research Applications
Spectroscopic Analysis
2-Bromo-3-chloro-1,4-difluorobenzene can be used in spectroscopic analysis. Infrared (IR) spectroscopy is one of the most common spectroscopic techniques and serves as an effective tool for characterizing compound and solvent interactions . The solvent effect on carbonyl stretching vibration and the correlations between the experimental IR data for different solvents scales were also investigated .
Density Functional Theory (DFT) Studies
This compound can be used in Density Functional Theory (DFT) studies. In a research, experimental and theoretical spectral investigation and conformational analysis of 2-bromo-4-chlorobenzaldehyde were performed by IR spectroscopy and DFT .
Solvent Effect Studies
2-Bromo-3-chloro-1,4-difluorobenzene can be used to study solvent effects. The scale from linear solvation energy relationships obtained using both experimental and theoretical data is useful to study solvent effect .
Pharmaceutical Chemistry
Benzaldehyde derivatives (aromatic aldehydes) are commonly employed in the field of pharmaceutical chemistry . For example, substituted benzaldehydes can be designed to increase the oxygen affinity of human hemoglobin and to inhibit the sickle erythrocytes .
Production of Flavoring Agents, Agrochemicals, Cosmetics, Textiles, Dyes
Benzaldehyde and its derivatives have been used in the chemical industry in the production of flavoring agents, agrochemicals, cosmetics, textiles, dyes as well as ligands in metal coordination chemistry .
Anti-bacterial, Anti-tumor, Anti-inflammatory, Anti-fungal, Anti-microbial and Anti-oxidant Properties
Further, substituted chalcones obtained by using with benzaldehydes derivatives show anti-bacterial, anti-tumor, anti-inflammatory, anti-fungal, anti-microbial and anti-oxidant properties .
Safety and Hazards
This compound is considered hazardous. It has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315 (Causes skin irritation) and H319 (Causes serious eye irritation) . Precautionary measures include avoiding contact with skin and eyes, and avoiding inhalation of vapor or mist .
properties
IUPAC Name |
2-bromo-3-chloro-1,4-difluorobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrClF2/c7-5-3(9)1-2-4(10)6(5)8/h1-2H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDSQBLDNVHUJRA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)Cl)Br)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrClF2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.43 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-3-chloro-1,4-difluorobenzene | |
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